Cas no 150728-49-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 150728-49-7
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5961197
• PubChem ID: 92135156
• Update Time: 2025-11-06

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)acetamido)propanoic acid
• β-Alanine, N-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl]- (9CI)
• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• beta-Alanine, N-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl]-
• 150728-49-7
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• DTXSID601191951
• SCHEMBL18429473
• EN300-1538171

• Inchi： 1S/C20H20N2O5/c23-18(21-10-9-19(24)25)11-22-20(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,21,23)(H,22,26)(H,24,25)
• InChI Key： OSEVLMGTCDRWSE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCNC(=O)CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 690.0±45.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Recent Advances in the Study of 150728-49-7 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic Acid

The chemical compound 150728-49-7 and its derivative, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and biochemical tools. This research brief aims to synthesize the latest findings and advancements related to these molecules, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 150728-49-7 as a key intermediate in the synthesis of peptide-based drugs. Its structural properties make it an ideal candidate for the development of targeted therapies, particularly in oncology and neurodegenerative diseases. The compound's ability to facilitate stable peptide bonds has been extensively documented, with researchers leveraging its properties to enhance drug delivery systems.

The derivative, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid, has been the focus of several innovative studies due to its application in solid-phase peptide synthesis (SPPS). This compound serves as a protective group for amino acids, ensuring high yields and purity in peptide chains. Recent advancements have demonstrated its efficacy in the synthesis of complex peptides, which are critical for the development of next-generation biologics.

One of the most notable breakthroughs involves the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid in the creation of peptide-based vaccines. Researchers have successfully utilized this compound to develop vaccines with enhanced immunogenicity and stability. These findings have significant implications for the treatment of infectious diseases and cancer immunotherapy.

In addition to its therapeutic applications, 150728-49-7 has been investigated for its potential in diagnostic tools. Its fluorescent properties and compatibility with various biochemical assays make it a valuable asset in the development of imaging agents. Recent studies have explored its use in real-time monitoring of enzymatic activity, providing insights into disease mechanisms at the molecular level.

The synthesis and optimization of these compounds have also seen considerable progress. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the efficiency and scalability of production. These methodologies not only reduce costs but also minimize environmental impact, aligning with the principles of green chemistry.

Despite these advancements, challenges remain in the widespread adoption of these compounds. Issues such as solubility, stability under physiological conditions, and potential toxicity require further investigation. Ongoing research aims to address these limitations, with preliminary results showing promise in the development of modified derivatives with enhanced properties.

In conclusion, the study of 150728-49-7 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid continues to be a dynamic and rapidly evolving field. The latest research underscores their potential in drug development, diagnostics, and beyond. As scientists unravel the complexities of these compounds, their applications are expected to expand, offering new avenues for innovation in chemical biology and medicine.